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Compound of Interest

Compound Name: Water-180

Cat. No.: B088012

Essential Safety and Handling Guide for Water-
180

This guide provides immediate and essential safety, handling, and disposal information for
Water-180 (180-enriched water), a critical resource for researchers, scientists, and drug
development professionals. Adherence to these procedures will ensure the safe and effective
use of this valuable isotopic compound in the laboratory.

Core Safety & Physical Properties

Water-180 is a hon-hazardous substance and is not classified as dangerous goods for
transport.[1][2][3] It is a colorless, odorless liquid that is stable under normal laboratory
conditions.[2] Despite its non-hazardous nature, standard laboratory best practices for handling
chemicals should be followed to ensure personnel safety and to protect the integrity of this
high-value material.
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Property Value

Chemical Formula H2180

Appearance Colorless Liquid[2]

Odor Odorless|[2]

pH 6 - 8[1][3]

Boiling Point 100 °C (at 760 mm Hg)[2]
Freezing Point 0 °C[2]

Flammability Non-combustible[1][4]

Stable under normal conditions of use and

Reactivit
Y storage[1][2]

Personal Protective Equipment (PPE)

While Water-180 is not considered hazardous, the use of personal protective equipment is
recommended as a standard laboratory practice to prevent contamination of the product and to
protect the user.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Gloves
should be inspected before use and disposed of properly after handling.[5]

o Eye Protection: Use safety glasses with side shields or goggles to protect against splashes.

o Skin and Body Protection: A standard laboratory coat should be worn.

Operational and Handling Procedures

Proper handling is crucial to prevent the contamination and degradation of this valuable
isotopic material.

Receiving and Storage:

e Upon receipt, inspect the container for any damage.
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» Store in a tightly sealed container to prevent atmospheric moisture exchange.[1][3]
» Store at room temperature in a dry, well-ventilated area, away from light and moisture.[1][3]

Handling:

Ensure work is conducted in a clean, designated laboratory area.

Use clean, dry glassware and equipment to avoid isotopic dilution.

When not in use, keep containers securely sealed.[4]

Avoid creating aerosols or mists.

Practice good laboratory hygiene; do not eat, drink, or smoke in the handling area.[4]

Spill and Disposal Plan

Spill Cleanup: In the event of a spill, follow these steps:

Control personal contact by wearing the recommended PPE.[4]

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[4]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[4]

Clean the spill area thoroughly with water.
Waste Disposal: Water-180 is not classified as hazardous waste.

» Dispose of waste in accordance with local, state, and federal regulations for non-hazardous
aqueous waste.

o Consult with your institution's environmental health and safety (EHS) department for specific
disposal guidance.

Experimental Workflow for Water-180
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The following diagram outlines a typical workflow for the use of Water-180 in a research

setting, from acquisition to final analysis.
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Caption: Logical workflow for handling Water-180 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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